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Compound of Interest

Compound Name: Allotetrahydrocortisol-d5

Cat. No.: B12428542 Get Quote

An In-depth Technical Guide to
Allotetrahydrocortisol-d5
Allotetrahydrocortisol-d5 is the deuterated form of Allotetrahydrocortisol (also known as 5α-

Tetrahydrocortisol), a significant metabolite of the primary glucocorticoid hormone, cortisol.[1]

Due to its isotopic labeling, Allotetrahydrocortisol-d5 serves as an invaluable internal

standard for quantitative bioanalytical studies using techniques like gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Its application

is crucial for accurately measuring the levels of endogenous Allotetrahydrocortisol in biological

matrices, which provides insights into adrenal function, stress responses, and the overall

metabolism of cortisol.[2]

Chemical Properties and Structure
Allotetrahydrocortisol-d5 is structurally identical to its endogenous counterpart, with the

exception of five deuterium atoms incorporated into the A-ring of the steroid structure.[3] This

mass shift allows it to be distinguished from the non-labeled analyte by mass spectrometry,

while maintaining nearly identical chemical and physical properties, making it an ideal internal

standard.

Structure:

Systematic Name: 3α,11β,17α,21-tetrahydroxy-5α-[1,2,3,4,5-²H₅]pregnan-20-one[3]
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Synonyms: 5α-Tetrahydrocortisol-d5, allo-THF-d5[3]

Quantitative Data Summary

Property Value Reference

Chemical Formula C₂₁H₂₉D₅O₅ Inferred from[4][5]

Molecular Weight 371.5 g/mol Calculated based on[4]

CAS Number 2687961-06-2 [1]

Appearance Solid (for non-deuterated form) [4]

Melting Point
244.5 °C (for non-deuterated

form)
[4]

Parent Compound
Allotetrahydrocortisol (CAS:

302-91-0)
[4]

Biological Role and Metabolic Pathway
Allotetrahydrocortisol is a downstream metabolite of cortisol, the body's primary stress

hormone produced by the adrenal cortex.[1][6] The metabolic pathway involves the irreversible

conversion of cortisol in tissues such as the liver.[7] This process is catalyzed by a series of

enzymes, primarily 5α-reductase and 3α-hydroxysteroid dehydrogenases (3α-HSDs).[7]

The measurement of the ratio of cortisol metabolites (like Allotetrahydrocortisol and

Tetrahydrocortisol) to cortisone metabolites (like Tetrahydrocortisone) in urine is a key indicator

of 11β-hydroxysteroid dehydrogenase (11β-HSD) enzyme activity, which has implications in

various diseases.[7][8] Elevated levels of Allotetrahydrocortisol can signify increased cortisol

production, potentially linked to chronic stress or adrenal disorders.[2]

Cortisol to Allotetrahydrocortisol Metabolic Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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